![molecular formula C13H20O3 B6153467 1,4-dioxadispiro[4.2.5^{8}.2^{5}]pentadecan-11-one CAS No. 2386947-99-3](/img/no-structure.png)
1,4-dioxadispiro[4.2.5^{8}.2^{5}]pentadecan-11-one
Overview
Description
1,4-dioxadispiro[4.2.5^{8}.2^{5}]pentadecan-11-one is a useful research compound. Its molecular formula is C13H20O3 and its molecular weight is 224.30 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,4-dioxadispiro[4.2.5^{8}.2^{5}]pentadecan-11-one can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-methyl-1,3-propanediol", "2,4-pentanedione", "paraformaldehyde", "sodium hydroxide", "acetic acid", "sulfuric acid", "sodium sulfate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Condensation of 2-methyl-1,3-propanediol and 2,4-pentanedione in the presence of paraformaldehyde and sodium hydroxide to form a spirocyclic intermediate.", "Step 2: Cyclization of the spirocyclic intermediate using sulfuric acid as a catalyst to form a bicyclic intermediate.", "Step 3: Oxidation of the bicyclic intermediate using sodium periodate to form a dialdehyde intermediate.", "Step 4: Condensation of the dialdehyde intermediate with acetic acid in the presence of sodium sulfate and magnesium sulfate to form a spiroacetal intermediate.", "Step 5: Hydrolysis of the spiroacetal intermediate using sulfuric acid to form 1,4-dioxadispiro[4.2.5^{8}.2^{5}]pentadecan-11-one.", "Step 6: Purification of the final product using ethyl acetate and water." ] } | |
CAS No. |
2386947-99-3 |
Molecular Formula |
C13H20O3 |
Molecular Weight |
224.30 g/mol |
IUPAC Name |
1,4-dioxadispiro[4.2.58.25]pentadecan-11-one |
InChI |
InChI=1S/C13H20O3/c14-11-1-3-12(4-2-11)5-7-13(8-6-12)15-9-10-16-13/h1-10H2 |
InChI Key |
ZJEAKLAMQNDCKI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(CCC1=O)CCC3(CC2)OCCO3 |
Purity |
95 |
Origin of Product |
United States |
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